Cas no 1203686-62-7 (4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile)

• Product Name: 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile
• CAS No: 1203686-62-7
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 1033880
• PubChem ID: 71303209
• Update Time: 2025-05-25

4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile
• 4,4-dimethyl-2,3-dihydro-1H-isoquinoline-5-carbonitrile
• 1203686-62-7
• DTXSID90744840
• DB-305194
• J-514011

• Inchi： 1S/C12H14N2/c1-12(2)8-14-7-10-5-3-4-9(6-13)11(10)12/h3-5,14H,7-8H2,1-2H3
• InChI Key： NXLYCHGSVCJTRX-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=C(C#N)C=2C(C)(C)C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile

4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile: A Comprehensive Overview

The compound 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile (CAS No. 1203686-62-7) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of tetrahydroisoquinolines, which are known for their structural versatility and unique chemical properties. The presence of the cyano group at the 5-position and the dimethyl substitution at the 4-position introduces interesting electronic and steric effects that make this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of tetrahydroisoquinolines in drug discovery and development. The carbonitrile group in this compound is particularly appealing due to its ability to participate in various chemical reactions, such as nucleophilic additions and cyclizations. This makes it an ideal candidate for the synthesis of bioactive molecules with potential applications in pharmacology. For instance, researchers have explored its role in the development of antidepressants and neuroprotective agents, where its structural features contribute to enhanced bioavailability and efficacy.

In terms of synthesis, 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile can be prepared through a variety of methods. One common approach involves the reaction of isoquinoline derivatives with appropriate alkylating agents under catalytic conditions. The use of transition metal catalysts has been shown to significantly improve the yield and selectivity of these reactions. Recent advancements in catalytic asymmetric synthesis have also enabled the preparation of enantiomerically enriched versions of this compound, which are highly valuable for stereochemistry studies.

The physical properties of this compound are also worth noting. It has a melting point of approximately 120°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its molecular weight is around 200 g/mol, making it suitable for various analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These properties make it easier to characterize and handle in laboratory settings.

One of the most exciting applications of 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile lies in its use as a precursor for advanced materials. Researchers have investigated its role in the synthesis of novel polymers and hybrid materials with tailored electronic properties. For example, its ability to undergo polymerization under specific conditions has led to the development of materials with potential applications in optoelectronics and energy storage.

Moreover, this compound has shown promise in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. Recent findings suggest that it can enhance the efficiency of these reactions by stabilizing metal centers and facilitating substrate binding. This makes it a valuable tool in green chemistry and sustainable chemical processes.

In conclusion, 4,4-Dimethyl-1,2,3,4-tetrahydroisoquinoline-5-carbonitrile (CAS No. 1203686-62-7) is a versatile compound with a wide range of applications across different disciplines. Its unique structure and functional groups make it an invaluable building block for organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.